Cas no 1249368-93-1 (4-chloro-N-cyclobutyl-2-methylaniline)

• Product Name: 4-chloro-N-cyclobutyl-2-methylaniline
• CAS No: 1249368-93-1
• MF: C₁₁H₁₄ClN
• MW: 195.69
• CID: 5098612
• PubChem ID: 61779677
• Update Time: 2026-03-02

4-chloro-N-cyclobutyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-methylphenyl)-cyclobutylamine
• Benzenamine, 4-chloro-N-cyclobutyl-2-methyl-
• 4-Chloro-n-cyclobutyl-2-methylaniline
• 4-chloro-N-cyclobutyl-2-methylaniline

• Inchi： 1S/C11H14ClN/c1-8-7-9(12)5-6-11(8)13-10-3-2-4-10/h5-7,10,13H,2-4H2,1H3
• InChI Key： WZFSKIUJLWMVHY-UHFFFAOYSA-N
• SMILES： C1(NC2CCC2)=CC=C(Cl)C=C1C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 324.4±22.0 °C at 760 mmHg
• Flash Point: 150.0±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-N-cyclobutyl-2-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chloro-N-cyclobutyl-2-methylaniline

Recent Advances in the Study of 1249368-93-1 and 4-chloro-N-cyclobutyl-2-methylaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 1249368-93-1 and the specific product name 4-chloro-N-cyclobutyl-2-methylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 4-chloro-N-cyclobutyl-2-methylaniline, which make it a promising candidate for further investigation. The compound's cyclobutyl and chloro-substituted aniline moieties are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have synthesized derivatives of this compound to explore its structure-activity relationships (SAR) and optimize its pharmacological properties. Preliminary results suggest that these derivatives exhibit significant inhibitory effects on certain target proteins, which are implicated in various disease states.

In parallel, the compound identified as 1249368-93-1 has been the subject of several high-throughput screening campaigns. These studies aim to identify its potential as a lead compound in drug development. Early data indicate that 1249368-93-1 interacts with key cellular receptors, leading to modulation of downstream signaling pathways. This interaction has been validated through in vitro and in vivo experiments, demonstrating its potential efficacy in disease models such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The synthesis of 4-chloro-N-cyclobutyl-2-methylaniline and its derivatives has been optimized to improve yield and purity, which are critical for large-scale production and clinical translation. Recent advancements in synthetic methodologies, including the use of catalytic systems and green chemistry approaches, have significantly enhanced the efficiency of these processes. These improvements are expected to facilitate the further development of these compounds as potential drug candidates.

In conclusion, the compounds 1249368-93-1 and 4-chloro-N-cyclobutyl-2-methylaniline represent promising avenues for future research in chemical biology and pharmaceutical development. Their unique structural and functional properties, coupled with recent advancements in synthesis and biological evaluation, underscore their potential as therapeutic agents. Ongoing studies are expected to provide deeper insights into their mechanisms of action and clinical applicability, paving the way for their eventual translation into novel treatments for various diseases.